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Compound of Interest

Compound Name: Mesquitol

CAS No.: 109671-55-8

Cat. No.: B12774313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mesquitol, a naturally occurring flavan-3-ol, has garnered significant attention within the

scientific community for its diverse and potent biological activities. This technical guide provides

an in-depth exploration of the chemical structure of Mesquitol, a summary of its quantitative

biological data, and detailed experimental protocols for its extraction, isolation, and functional

characterization. The information presented herein is intended to serve as a valuable resource

for researchers and professionals engaged in the fields of natural product chemistry,

pharmacology, and drug development, facilitating further investigation into the therapeutic

potential of this promising flavonoid.

Chemical Structure of Mesquitol
Mesquitol, systematically named (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-

3,7,8-triol, is a flavonoid belonging to the flavan-3-ol class. Its chemical formula is C₁₅H₁₄O₆,

with a molar mass of 290.27 g/mol . The structure is characterized by a heterocyclic C ring

containing a hydroxyl group at position 3, a catechol B ring (3',4'-dihydroxy), and a pyrogallol A
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ring (7,8-dihydroxy). This specific arrangement of hydroxyl groups is crucial for its biological

activities.

The stereochemistry of the chiral centers at positions 2 and 3 is (2R, 3S), which defines it as

(-)-mesquitol. This stereoisomer is the enantiomer of (+)-mesquitol.

Key Structural Identifiers:

IUPAC Name: (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7,8-triol

CAS Number: 109671-55-8

Molecular Formula: C₁₅H₁₄O₆

Molar Mass: 290.27 g/mol

Canonical SMILES: C1--INVALID-LINK--O)C3=CC(=C(C=C3)O)O">C@@HO

InChI Key: TXULLYMENMRLHL-GXTWGEPZSA-N

Quantitative Data Summary
The following tables summarize the quantitative data available for Mesquitol's abundance in

natural sources and its biological activities.

Table 1: Seasonal Variation of Mesquitol in Prosopis juliflora

Season Mesquitol Concentration (µg/mL)

Wet Season 642.893[1]

Dry Season 181.245[1]

Table 2: In Vitro Biological Activities of Mesquitol
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Activity Assay
Test
Organism/System

Results

Antioxidant
DPPH Radical

Scavenging
-

IC₅₀ value similar to

(+)-catechin[2]

Methyl Linoleate

Oxidation Inhibition
- Slowed oxidation[3]

Antifungal Agar Dilution
Pycnoporus

sanguineus

70-90% growth

inhibition at 1000

ppm[2]

Agar Dilution
Gloeophyllum

trabeum

70-90% growth

inhibition at 1000

ppm[2]

Antibacterial Broth Microdilution Escherichia faecalis
>22% inhibition at 2.5

mg/mL[2]

α-Glucosidase

Inhibition
Spectrophotometric

α-Glucosidase from

Saccharomyces

cerevisiae

Significant inhibitory

properties[1]

Experimental Protocols
Detailed methodologies for the extraction, isolation, and biological evaluation of Mesquitol are

provided below.

Extraction and Isolation of Mesquitol from Prosopis
juliflora
This protocol describes the serial extraction and chromatographic purification of Mesquitol.

Experimental Workflow for Mesquitol Extraction and Isolation
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Heartwood of Prosopis juliflora (powdered)

Soxhlet Extraction (serially with hexane, DCM, acetone, methanol)

Rotary Evaporation (to obtain crude extracts)

Column Chromatography on Acetone Extract (Silica Gel)

Thin Layer Chromatography (TLC) to pool fractions with similar Rf values

HPLC-UV for quantification and further purification

Isolated Mesquitol

Click to download full resolution via product page

Caption: Workflow for the extraction and isolation of Mesquitol.

Methodology:

Sample Preparation: The heartwood of Prosopis juliflora is air-dried and ground into a fine

powder.
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Soxhlet Extraction: 15 g of the powdered heartwood is subjected to serial Soxhlet extraction

with 250 mL each of hexane, dichloromethane (DCM), acetone, and methanol.[4]

Concentration: The resulting extracts are concentrated under vacuum using a rotary

evaporator.

Column Chromatography: The crude acetone extract is subjected to column chromatography

on silica gel.

Fraction Pooling: Fractions are collected and analyzed by Thin Layer Chromatography

(TLC). Those with similar Retention factor (Rf) values to a Mesquitol standard are pooled.

Quantification and Purification: The pooled fractions are further purified and quantified using

High-Performance Liquid Chromatography with UV detection (HPLC-UV).[1]

Antioxidant Activity Assessment: DPPH Radical
Scavenging Assay
This protocol outlines the determination of the free radical scavenging activity of Mesquitol.

Experimental Workflow for DPPH Assay
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Prepare Mesquitol solutions (various concentrations) and DPPH solution (0.1 mM in methanol) Mix 20 µL Mesquitol solution with 180 µL DPPH solution in a 96-well plate Incubate at 37°C for 30 minutes in the dark Measure absorbance at 515 nm Calculate % scavenging activity and IC50 value

Pre-incubate α-glucosidase enzyme with Mesquitol (various concentrations) for 5 min at 37°C

Add p-nitrophenyl-α-D-glucopyranoside (pNPG) substrate to initiate the reaction

Incubate the reaction mixture for 20 min at 37°C

Terminate the reaction by adding sodium carbonate

Measure absorbance at 405 nm

Calculate % inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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